Cas no 62624-29-7 (4-hydroxypyrrolidin-2-one)

• Product Name: 4-hydroxypyrrolidin-2-one
• CAS No: 62624-29-7
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 956991
• PubChem ID: 152807
• Update Time: 2025-10-12

4-hydroxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxypyrrolidin-2-one
• 4-Hydroxy-2-pyrrolidinone
• A902756
• SB17531
• DB-028925
• EN300-111516
• 2-Pyrrolidinone, 4-hydroxy-
• 2-Pyrrolidinone, 4-hydroxy-;4-Hydroxypyrrolidine-2-one;rac 4-Hydroxy-2-pyrrolidinone
• 2-Pyrrolidinone,4-hydroxy-
• A26595
• PB23182
• Z1198157723
• MFCD01687254
• SY031844
• (+/-)-4-Hydroxypyrrolidone; 4-Hydroxy-2-pyrrolidinone; DL-2-Oxo-4-hydroxy- pyrrolidine; ?-Hydroxy-?-aminobutyrolactam; ?-Amino-?-hydroxybutyric Lactam
• Q-101525
• 4-Hydroxy-pyrrolidin-2-one
• H1573
• 4-hydroxypyrrolidone
• rac 4-Hydroxy-2-pyrrolidinone
• AB05836
• SCHEMBL164603
• BCP26921
• SY025368
• 62624-29-7
• AKOS009157221
• DB-012518
• AS-15847
• 4-Hydroxy-2-pyrrolidone
• BCP07569
• AMY22949
• S-(-)-4-Hydroxy-2-pyrrolidinone
• BCP31682
• SY030867
• 96820-00-7
• CS-W018808
• (R)-beta-Hydroxy-gamma-butyrolactam
• (+-)-4-Hydroxy-2-pyrrolidinone
• 2-Pyrrolidinone, 4-hydroxy-, (+-)-
• DB-011898
• DTXSID601312173
• 25747-41-5
• (+/-)-4-Hydroxypyrrolidone; 4-Hydroxy-2-pyrrolidinone; DL-2-Oxo-4-hydroxy- pyrrolidine; ss-Hydroxy-?-aminobutyrolactam; ?-Amino-ss-hydroxybutyric Lactam

• Inchi： 1S/C4H7NO2/c6-3-1-4(7)5-2-3/h3,6H,1-2H2,(H,5,7)
• InChI Key： IOGISYQVOGVIEU-UHFFFAOYSA-N
• SMILES： OC1CC(NC1)=O

Computed Properties

• Exact Mass: 101.048
• Monoisotopic Mass: 101.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.292
• Melting Point: No data available
• Boiling Point: 363.6°Cat760mmHg
• Flash Point: 173.7°C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-hydroxypyrrolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302 (50%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (50%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-hydroxypyrrolidin-2-one

4-Hydroxypyrrolidin-2-One: A Comprehensive Overview

4-Hydroxypyrrolidin-2-one, also known by its CAS registry number CAS No 62624-29-7, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound, with the molecular formula C5H7NO3, belongs to the class of cyclic ketones and is characterized by its unique structure and versatile applications. In recent years, advancements in synthetic chemistry and materials science have further highlighted the potential of 4-hydroxypyrrolidin-2-one in diverse domains, making it a subject of extensive research.

The structural elucidation of 4-hydroxypyrrolidin-2-one reveals a five-membered ring system comprising four carbon atoms and one nitrogen atom. The hydroxyl group (-OH) is positioned at the fourth carbon, while the ketone group (C=O) is located at the second position. This arrangement imparts unique electronic properties to the molecule, enabling it to participate in various chemical reactions. Recent studies have demonstrated that the compound's reactivity can be modulated by altering substituents or reaction conditions, opening new avenues for its utilization in organic synthesis.

In terms of physical properties, 4-hydroxypyrrolidin-2-one exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its handling in laboratory settings. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, with findings indicating that it remains stable under mild conditions but undergoes decomposition at elevated temperatures or in the presence of strong oxidizing agents.

The synthesis of 4-hydroxypyrrolidin-2-one can be achieved through multiple pathways, including cyclization reactions of amino alcohols or ketones. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. For instance, the use of transition metal catalysts has been reported to significantly accelerate the cyclization process while maintaining high yields.

4-Hydroxypyrrolidin-2-one finds applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent research has focused on its role as a building block for constructing complex molecular architectures with desired pharmacokinetic properties.

In addition to its traditional uses, CAS No 62624-29-7 has emerged as a valuable precursor in the development of advanced materials such as polymers and coatings. Its ability to form stable bonds with other functional groups makes it an ideal candidate for designing materials with tailored properties. For example, studies have demonstrated its potential in creating biodegradable polymers for sustainable packaging solutions.

The environmental impact of 4-hydroxypyrrolidin-2-one has also been a topic of interest among researchers. Assessments conducted under controlled conditions suggest that the compound exhibits low toxicity to aquatic organisms when present at concentrations below regulatory limits. However, further studies are required to fully understand its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, CAS No 62624-29-7, or 4-hydroxypyrrolidin-2-one, stands out as a versatile and valuable compound with a wide range of applications across multiple industries. Ongoing research continues to uncover new possibilities for its use while addressing challenges related to sustainability and environmental safety. As scientific understanding deepens, this compound is poised to play an even more significant role in shaping future innovations.